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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B035601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,3-
Dihydroxypropyl methacrylate (DHPMA), a hydrophilic monomer crucial in the development

of biocompatible polymers for drug delivery systems, dental materials, and other biomedical

applications. Understanding the solubility of DHPMA in various organic solvents is paramount

for its effective polymerization, formulation, and purification.

Core Topic: Solubility of 2,3-Dihydroxypropyl
Methacrylate
2,3-Dihydroxypropyl methacrylate, also known as glyceryl monomethacrylate (GMA), is a

functional monomer characterized by a polymerizable methacrylate group and a hydrophilic

diol moiety. This bifunctional nature dictates its solubility in different solvent systems. While

highly soluble in water, its behavior in organic solvents is critical for various applications.

Quantitative Solubility Data
Precise quantitative solubility data for 2,3-Dihydroxypropyl methacrylate in a wide range of

organic solvents is not extensively documented in publicly available literature. However,

qualitative assessments and its hydrophilic nature provide valuable insights into its solubility

profile. The available quantitative data for water solubility is provided for reference.
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Table 1: Solubility of 2,3-Dihydroxypropyl Methacrylate

Solvent Formula Type
Solubility (at
25 °C)

Citation

Water H₂O Protic 100 g/L [1][2]

Methanol CH₃OH Protic Soluble

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS Aprotic Soluble

Hexane C₆H₁₄ Nonpolar Insoluble

Tetrahydrofuran

(THF)
C₄H₈O Aprotic Insoluble

Chloroform CHCl₃ Nonpolar Insoluble

Note: "Soluble" and "Insoluble" are based on qualitative descriptions found in the literature.

Quantitative determination is recommended for specific applications.

Experimental Protocols
Due to the lack of extensive published quantitative data, a standardized experimental protocol

is essential for researchers to determine the solubility of 2,3-Dihydroxypropyl methacrylate in

specific organic solvents of interest. The following is a representative gravimetric method.

Protocol: Determination of Solubility by Isothermal
Equilibrium
Objective: To determine the saturation solubility of 2,3-Dihydroxypropyl methacrylate in a

given organic solvent at a specific temperature.

Materials:

2,3-Dihydroxypropyl methacrylate (DHPMA), high purity
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Selected organic solvent, analytical grade

Thermostatically controlled shaker or water bath

Calibrated analytical balance (± 0.0001 g)

Glass vials with airtight seals

Micropipettes

Centrifuge

Drying oven or vacuum oven

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of DHPMA to a known

volume of the selected organic solvent in a sealed glass vial. The excess solute should be

visually present.

Equilibration: Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25

°C). Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Phase Separation: After equilibration, allow the vial to stand undisturbed at the set

temperature for at least 2 hours to allow the undissolved DHPMA to settle. For finer

suspensions, centrifugation at the set temperature can be employed to facilitate phase

separation.

Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant (the

saturated solution) using a pre-weighed, calibrated micropipette. Avoid disturbing the

undissolved solute.

Solvent Evaporation: Transfer the withdrawn sample to a pre-weighed, dry vial. Determine

the weight of the vial with the sample. Evaporate the solvent from the sample in a drying

oven or vacuum oven at a temperature that ensures complete solvent removal without

degrading the DHPMA.
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Mass Determination: After complete evaporation of the solvent, cool the vial to room

temperature in a desiccator and weigh it. The difference in weight before and after solvent

evaporation gives the mass of the dissolved DHPMA.

Calculation: Calculate the solubility using the following formula:

Solubility ( g/100 mL) = (Mass of dissolved DHPMA / Volume of supernatant withdrawn) x

100

Replicates: Perform the experiment in triplicate to ensure the reproducibility of the results.

Mandatory Visualizations
Synthesis and Purification Workflow for 2,3-
Dihydroxypropyl Methacrylate
The following diagram illustrates a common synthetic route for obtaining high-purity 2,3-
Dihydroxypropyl methacrylate, which involves the protection of glycerol, esterification, and

subsequent deprotection.
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Caption: Synthesis of 2,3-Dihydroxypropyl Methacrylate via a Protection-Esterification-

Deprotection Strategy.

Logical Flow for Solubility Determination
The following diagram outlines the logical steps involved in the experimental determination of

solubility.
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Caption: Workflow for the Gravimetric Determination of Solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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